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2-nitro-N-
Compound Name: _
propylbenzenesulfonamide

cat. No.: B3058505

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physicochemical properties of
2-nitro-N-propylbenzenesulfonamide, with a specific emphasis on its melting and boiling
points. This document is intended to serve as a resource for professionals in research and
development who require accurate physical data and standardized experimental protocols.

Core Physicochemical Data

The determination of a compound's melting and boiling points is fundamental to its
characterization, providing insights into its purity, stability, and potential processing conditions.
The available data for 2-nitro-N-propylbenzenesulfonamide is summarized below.

Property Value
Melting Point Data not readily available in cited literature
Boiling Point 396.3 £ 44.0 °C[1]

Note: The significant uncertainty in the boiling point suggests it may be a predicted value.

Experimental Protocols
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While specific experimental records for 2-nitro-N-propylbenzenesulfonamide are not detailed

in the available literature, the following standard methodologies are broadly applicable for the

determination of melting and boiling points of sulfonamide derivatives.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically depresses and broadens the melting point range.

Apparatus:

Capillary tubes

Melting point apparatus (e.g., Thiele tube with a high-boiling point oil like paraffin or silicone
oil, or a digital melting point device)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry crystalline sample is finely ground using a
mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The
tube is then inverted and tapped gently to pack the sample into the closed end, aiming for a
sample height of 2-3 mm.

Measurement:

o Thiele Tube Method: The capillary tube is attached to a thermometer, ensuring the sample
is aligned with the thermometer bulb. This assembly is immersed in the oil bath of a Thiele
tube. The apparatus is heated slowly, with constant stirring, at a rate of approximately 1-2
°C per minute as the expected melting point is approached.
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o Digital Apparatus: The capillary tube is placed in the heating block of a digital melting point
apparatus. The heating rate is programmed, and the sample is observed through a
magnified viewing port.

o Data Recording: The melting point range is recorded from the temperature at which the first
drop of liquid appears to the temperature at which the entire sample has completely
liquefied.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. This property is highly dependent
on the atmospheric pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.qg., oil bath)

Beaker

Procedure:

o Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test
tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid.

e Heating: The test tube is attached to a thermometer and immersed in a heating bath. The
bath is heated gradually.
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o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. The heating is continued until the bubbling is
continuous.

o Cooling and Measurement: The heat source is removed, and the bath is allowed to cool
slowly. The boiling point is the temperature at which the stream of bubbles ceases, and the
liquid just begins to enter the capillary tube.

Workflow Visualization

The following diagram illustrates a generalized workflow for the physicochemical
characterization of a chemical compound, such as 2-nitro-N-propylbenzenesulfonamide.
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Compound Synthesis & Purification

Synthesis of 2-nitro-N-
propylbenzenesulfonamide
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Caption: Workflow for Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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